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Compound of Interest

Compound Name: 4-Chloro-3-methylbenzoyl chloride

Cat. No.: B1601629

4-Chloro-3-methylbenzoyl chloride is an aromatic acyl chloride characterized by a benzene
ring substituted with a chloro group at position 4 and a methyl group at position 3, relative to
the benzoyl chloride moiety.[1] Its chemical formula is CsHeCl20, and it has a molecular weight
of approximately 189.04 g/mol .[1][2] The reactivity of the acyl chloride functional group makes
this compound a highly versatile reagent for introducing the 4-chloro-3-methylbenzoyl group
into target molecules.[3]

This reactivity is primarily exploited in nucleophilic acyl substitution reactions, most commonly
to form amides and esters by reacting with a wide range of amines and alcohols.[3] This facility
for creating new bonds is invaluable in the rapid generation of compound libraries for biological
screening. The specific substitution pattern on the aromatic ring is strategically important, as it
allows chemists to modulate the steric and electronic properties of the resulting molecules, a
critical aspect of modern drug and agrochemical design.[3] Consequently, it serves as a key
intermediate in the synthesis of novel active pharmaceutical ingredients (APIs), agrochemicals,
dyes, and advanced polymers.[1][3]

The Commercial Supplier Landscape

A variety of chemical suppliers offer 4-Chloro-3-methylbenzoyl chloride, ranging from large,
well-established corporations to smaller, specialized chemical providers. The choice of supplier
often depends on the required quantity, purity grade, documentation, and lead time. Below is a
summary of notable commercial sources.
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Supplier Typical Purity Notes

A major global supplier with
Sigma-Aldrich (Merck) >97% extensive documentation and

quality control.[4]

Supplies the compound for

Research Use Only, not for
Benchchem Research Grade _ _ _

diagnostic or therapeutic

applications.[3]

Provides general chemical
Smolecule Not specified properties and synthesis

information.[1]

Offers the compound in both
Matrix Fine Chemicals Not specified small and large quantities

upon request.[2]

May provide analytical
documentation such as NMR,
HPLC, and LC-MS upon
request.[5]

BLD Pharm Not specified

aldlab-chemicals 95% Specifies a purity of 95%.[6]

] -~ Lists the compound as part of
Oakwood Chemical Not specified ) )
its product portfolio.[7]

Provides a detailed Safety
Apollo Scientific 97% Data Sheet (SDS) with

handling information.[8]

Note: This table is not exhaustive and is intended to provide a representative overview.
Researchers should always request a detailed Certificate of Analysis (CoA) from their chosen
supplier before purchase.

Critical Quality Attributes and Specifications
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For researchers, particularly those in drug development, the purity and impurity profile of a
starting material is non-negotiable. The Certificate of Analysis (CoA) is the primary document
that validates the quality of a specific batch. When sourcing 4-Chloro-3-methylbenzoyl

chloride, the following parameters are critical.
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Parameter

Typical
Specification

Method

Rationale

Appearance

Colorless to light

yellow liquid

Visual

A significant deviation
in color may indicate
degradation or the
presence of
chromophoric

impurities.

Purity

=>97.0% (often by GC)

Gas Chromatography
(GC) or HPLC

Ensures that the
majority of the
material is the desired
compound, which is
critical for
stoichiometric
calculations in

subsequent reactions.

Identity

Conforms to structure

1H NMR, FT-IR

Confirms the chemical
structure and the
absence of major

structural isomers.

Water Content

<0.1%

Karl Fischer Titration

As an acyl chloride,
the compound is
highly reactive with
water, hydrolyzing to
the corresponding
carboxylic acid.[1]
Low water content is
essential for stability

and reactivity.
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Solvents used in the
final purification step
] Varies by synthesis (e.g., toluene, hexane)
Residual Solvents GC-HS
route must be controlled as
they can interfere with

subsequent reactions.

Synthesis Methodology and Potential Impurities

Understanding the manufacturing process is key to anticipating potential impurities. The most
common laboratory and industrial synthesis of 4-Chloro-3-methylbenzoyl chloride involves
the chlorination of 4-chloro-3-methylbenzoic acid.[1] Reagents like thionyl chloride (SOCI2) or
oxalyl chloride ((COCI)2) are typically used for this conversion.
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Caption: Common synthesis route for 4-Chloro-3-methylbenzoyl chloride.
This process can lead to several predictable impurities:

o Unreacted Starting Material: Incomplete reaction can leave residual 4-chloro-3-
methylbenzoic acid.

e Hydrolysis Product: Exposure to moisture during workup or storage will hydrolyze the
product back to 4-chloro-3-methylbenzoic acid.[1]

e Over-chlorination Products: Under harsh conditions, chlorination on the aromatic ring or the
methyl group could occur, though this is less common for this specific transformation.

» Residual Chlorinating Agent: Traces of thionyl chloride or its byproducts may remain if
purification is inadequate.

Quality Control and Analytical Verification Workflow

It is best practice for a receiving laboratory to perform an independent identity and purity check,
especially for critical applications. A High-Performance Liquid Chromatography (HPLC) method
is suitable for verifying the purity of the material and detecting the primary impurity, 4-chloro-3-
methylbenzoic acid.
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Receive Commercial Sample

Prepare Analytical Standard Prepare Sample Solution
(Certified Reference Material) (Dilute accurately in Acetonitrile)

HPLC-UV Analysis

Integrate Chromatograms
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Compare Sample to Standard
(Retention Time & Purity)

Meets Spec

Batch Rejected
SEE ATz (Contact Supplier)

Click to download full resolution via product page

Caption: A typical QC workflow for verifying the purity of incoming material.

Representative HPLC Protocol for Purity Analysis

+ Mobile Phase Preparation: Prepare a mobile phase of 60:40 (v/v) Acetonitrile:Water with
0.1% Trifluoroacetic Acid (TFA). Filter and degas.

« Standard Preparation: Accurately weigh approximately 10 mg of a certified reference
standard of 4-Chloro-3-methylbenzoyl chloride and dissolve in 10 mL of acetonitrile to
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create a 1 mg/mL stock solution.

o Sample Preparation: Prepare a sample solution at the same concentration (1 mg/mL) using
the commercially supplied material. Caution: Due to the reactivity with water, perform
dilutions in a dry solvent like acetonitrile and work quickly.

o Chromatographic Conditions:

[¢]

Column: C18, 4.6 x 150 mm, 5 um particle size.

Flow Rate: 1.0 mL/min.

[e]

o

Injection Volume: 10 pL.

[¢]

Column Temperature: 30 °C.

UV Detection: 254 nm.

o

e Analysis: Inject the standard to establish the retention time. Inject the sample and integrate
all peaks. The purity can be calculated based on the area percent of the main peak. The
hydrolysis product, 4-chloro-3-methylbenzoic acid, will appear as a separate, more polar
(earlier eluting) peak.

Safe Handling, Storage, and Disposal

4-Chloro-3-methylbenzoyl chloride is a corrosive substance that requires careful handling.[3]
It can cause severe skin burns and serious eye damage.[3][8][9] Inhalation may also cause
respiratory irritation.[9]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, protective
clothing, and eye/face protection (safety goggles and face shield).[8][9]

o Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[9]
Avoid breathing vapors or mists.[8] Keep away from moisture and water, as it reacts to
release corrosive hydrogen chloride gas.[10]

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The
container should be kept under an inert gas atmosphere (e.g., nitrogen or argon) to prevent
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hydrolysis. Store locked up and away from incompatible materials.[9]

o Spills: Contain and absorb spills with sand, earth, or other inert, non-combustible material.
Place in a suitable, labeled container for disposal.[8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[9]

Conclusion

4-Chloro-3-methylbenzoyl chloride is a valuable reagent for chemical synthesis. For
researchers in high-stakes fields like drug discovery, ensuring the quality and integrity of this
starting material is a critical first step. By carefully selecting suppliers, scrutinizing the
Certificate of Analysis, understanding potential impurities from the synthesis route, and
implementing a robust internal quality control workflow, scientists can mitigate risks and ensure
the reliability and reproducibility of their experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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